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Compound of Interest

Compound Name: C.I. Vat violet 1

Cat. No.: B1669113 Get Quote

An In-depth Technical Guide to C.I. Vat Violet 1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Vat Violet 1, a synthetic vat

dye belonging to the anthraquinone class. The document details its chemical identity,

physicochemical properties, synthesis, and application in dyeing processes, with a focus on

providing structured data and methodologies for research and development purposes.

Chemical Identity and Synonyms
C.I. Vat Violet 1 is a complex organic molecule widely known in the dye manufacturing and

textile industries. For clarity and comprehensive identification, its various names and identifiers

are listed below.

Table 1: Chemical Identification of C.I. Vat Violet 1
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Identifier Type Value

C.I. Name Vat Violet 1[1][2]

C.I. Number 60010[2]

CAS Number 1324-55-6[2][3]

Chemical Name
5,14-Dichlorobenzo[rst]phenanthro[10,1,2-

cde]pentaphene-9,18-dione[3]

Alternative Names Dichloroisoviolanthrone[3]

Vat Brilliant Violet 2R[1][4]

Cibanone Violet 2R[1]

Anthramar Brilliant Violet 2R[1]

And many other trade names[3]

Molecular Formula C₃₄H₁₄Cl₂O₂[2][3]

Molecular Weight 525.38 g/mol [2][3]

InChI Key KOTVVDDZWMCZBT-UHFFFAOYSA-N[3]

Physicochemical Properties
The performance and application of C.I. Vat Violet 1 are dictated by its physical and chemical

properties. This section summarizes key quantitative and qualitative data.

Table 2: Physicochemical Properties of C.I. Vat Violet 1
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Property Value/Description

Appearance Purple-brown or blue-black powder[1]

Solubility

Insoluble in: Water, Ethanol, Acetone[1][5].

Slightly soluble in: Chloroform, o-Chlorophenol,

Nitrobenzene, Pyridine, Toluene, Xylene,

1,2,3,4-Tetrahydronaphthalene[1][2]. Soluble in:

Benzene[1][2].

LogP (Octanol-Water Partition Coefficient) 8.70[3]

Behavior in Concentrated Sulfuric Acid
Forms a green solution, which upon dilution

yields a purple precipitate[1][2].

Behavior in Reducing Alkaline Solution (Vatting) Forms a blue, water-soluble leuco form[1][2].

Behavior in Reducing Acidic Solution Forms a red-light purple leuco form[2]

Thermal Stability

Thermogravimetric analysis (TGA) indicates

decomposition onset above 200°C[5]. The

thermal decomposition of related structures

involves the loss of adsorbed water at lower

temperatures, followed by the decomposition of

the organic structure at higher temperatures[6]

[7][8].

Table 3: Fastness Properties of C.I. Vat Violet 1 on Cotton

Fastness Test ISO Rating AATCC Rating

Light Fastness 5-6[2] 6-7[2]

Washing (Soaping) Fading: 4-5, Staining: 4-5[2] -

Ironing 2[2] 2[2]

Chlorine Bleach 5[2] 3[2]

Oxygen Bleach 4-5[2] 5[2]

Mercerized 4[2] -
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Synthesis of C.I. Vat Violet 1
C.I. Vat Violet 1 is synthesized through multi-step chemical reactions, typically involving the

condensation of anthraquinone derivatives. A common manufacturing route involves the

chlorination of isoviolanthrone (C.I. Vat Violet 10). The synthesis can be conceptually broken

down into the formation of the isoviolanthrone backbone followed by chlorination.

Logical Workflow for Synthesis
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Synthesis of C.I. Vat Violet 1

Starting Materials:
Anthraquinone Derivatives

Formation of Isoviolanthrone
(C.I. Vat Violet 10)

Alkali Condensation

Chlorination

In an inert solvent
(e.g., Nitrobenzene)

Purification:
Filtration, Washing, Drying

C.I. Vat Violet 1
(Dichloroisoviolanthrone)

 

Vat Dyeing Process with C.I. Vat Violet 1

C.I. Vat Violet 1
(Insoluble Pigment)

Vatting:
Reduction with Sodium Dithionite

 in Alkaline Solution (NaOH)

Soluble Leuco Form
(Blue Solution)

Dyeing:
Immersion of Cellulosic Fiber

Penetration into Fiber

Oxidation:
Air or Chemical Oxidant

Regeneration of Insoluble Dye

Soaping:
Hot Detergent Solution

Removal of Surface Dye

Dyed Fiber with
Insoluble C.I. Vat Violet 1

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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